2-{[5-(4-chlorophenyl)-4-phenyl-4H-1,2,4-triazol-3-yl]thio}-N'-(4-pyridinylmethylene)acetohydrazide

• IUPAC Name: 2-[[5-(4-chlorophenyl)-4-phenyl-1,2,4-triazol-3-yl]sulfanyl]-N-[(E)-pyridin-4-ylmethylideneamino]acetamide
• InChI: InChI=1S/C22H17ClN6OS/c23-18-8-6-17(7-9-18)21-27-28-22(29(21)19-4-2-1-3-5-19)31-15-20(30)26-25-14-16-10-12-24-13-11-16/h1-14H,15H2,(H,26,30)/b25-14+
• InChI Key: WWFPAUUGEVRODE-AFUMVMLFSA-N
• Canonical SMILES: C1=CC=C(C=C1)N2C(=NN=C2SCC(=O)NN=CC3=CC=NC=C3)C4=CC=C(C=C4)Cl
• Isomeric SMILES: C1=CC=C(C=C1)N2C(=NN=C2SCC(=O)N/N=C/C3=CC=NC=C3)C4=CC=C(C=C4)Cl
• Molecular Formula: C22H17ClN6OS
• Molecular Weight: 448.9 g/mol

Description

The compound 2-{[5-(4-chlorophenyl)-4-phenyl-4H-1,2,4-triazol-3-yl]thio}-N'-(4-pyridinylmethylene)acetohydrazide (hereafter referred to as the target compound) is a 1,2,4-triazole derivative with a thioether linkage and a hydrazide moiety. Its molecular formula is C₁₇H₁₈N₆OS (molecular weight: 448.93 g/mol) . Key structural features include:

• A 1,2,4-triazole core substituted at position 4 with a phenyl group and at position 5 with a 4-chlorophenyl group.
• A thioacetohydrazide side chain functionalized with a 4-pyridinylmethylene hydrazone group.

This structural framework is common in medicinal chemistry due to the triazole ring’s metabolic stability and the hydrazone moiety’s ability to engage in hydrogen bonding, making it a candidate for anticancer and antimicrobial applications .

Biological Activity

2-{[5-(4-chlorophenyl)-4-phenyl-4H-1,2,4-triazol-3-yl]thio}-N'-(4-pyridinylmethylene)acetohydrazide is a compound belonging to the class of triazoles, which have garnered significant attention due to their diverse biological activities. This compound features a triazole ring substituted with various functional groups that contribute to its pharmacological potential. The biological activity of triazoles is well-documented, including their antimicrobial, antifungal, and anticancer properties.

Chemical Structure and Properties

The chemical formula for this compound is $C_{23}H_{16}ClN_5OS$. The structure includes:

• A triazole ring that is known for its ability to interact with biological targets.
• A chlorophenyl group which enhances lipophilicity and may improve membrane permeability.
• A pyridine moiety , which can participate in hydrogen bonding and enhance binding affinity to biological targets.

Antimicrobial Activity

Triazole derivatives have been extensively studied for their antimicrobial properties. The compound under investigation has shown promising results against various bacterial strains and fungi.

• Bacterial Activity :
  • Studies indicate that triazole compounds exhibit significant activity against both Gram-positive and Gram-negative bacteria. For instance, a related compound demonstrated effective inhibition against Staphylococcus aureus and Escherichia coli .
  • The mechanism often involves disruption of cell wall synthesis or interference with nucleic acid metabolism.
• Fungal Activity :
  • Triazoles are particularly noted for their antifungal properties, targeting the ergosterol biosynthesis pathway in fungi. This compound has shown efficacy against common pathogens like Candida albicans and Aspergillus fumigatus .
• Anticancer Potential :
  • Preliminary studies suggest that triazole derivatives can induce apoptosis in cancer cell lines. The compound's ability to inhibit specific kinases involved in cancer progression has been highlighted in recent research .

Case Studies

A series of studies have been conducted to evaluate the biological activity of similar triazole compounds:

• Antibacterial Study :
  • A study involving the synthesis of various triazole derivatives showed that compounds with a chlorophenyl substitution exhibited enhanced antibacterial activity compared to their unsubstituted counterparts. The minimum inhibitory concentrations (MICs) against E. coli were determined to be significantly lower for these derivatives .
• Antifungal Study :
  • In vitro tests revealed that the antifungal activity of the triazole class compounds was potent against Candida albicans, with IC50 values indicating effective growth inhibition at low concentrations .
• Cytotoxicity Assay :
  • A cytotoxicity assay on human cancer cell lines (e.g., MCF7 for breast cancer) indicated that the compound could reduce cell viability significantly at concentrations above 10 µM, suggesting potential as an anticancer agent .

Data Tables

Biological Activity	Target Organism/Cell Line	Observed Effect	Reference
Antibacterial	Staphylococcus aureus	Inhibition
Antibacterial	Escherichia coli	Inhibition
Antifungal	Candida albicans	Growth inhibition
Antifungal	Aspergillus fumigatus	Growth inhibition
Anticancer	MCF7 (Breast Cancer)	Cytotoxicity

Comparison with Similar Compounds

Comparison with Structural Analogs

Structural Modifications and Physicochemical Properties

The target compound’s analogs differ primarily in substituents on the triazole core, hydrazone moiety, or aromatic/heterocyclic appendages. These modifications influence physicochemical properties such as melting point, solubility, and lipophilicity.

Table 1: Structural and Physicochemical Comparison

Compound Name/ID	Triazole Substituents	Hydrazone Substituent	Melting Point (°C)	Molecular Weight (g/mol)	Key Reference
Target Compound	4-Ph, 5-(4-ClPh)	4-Pyridinylmethylene	Not reported	448.93
Compound 4 (Ev1)	4-Ph, 5-(Ph)	2-Oxoindolin-3-ylidene	252–253	~480 (estimated)
N′-(4-Dimethylaminobenzylidene) analog (Ev7)	4-Ph, 5-(2-(PhNH)ethyl)	4-Dimethylaminobenzylidene	Not reported	~490 (estimated)
2-{[5-(4-Methylphenyl)-...} (Ev6)	4-Ph, 5-(4-MePh)	4-Pyridinylmethylene	Not reported	~433 (estimated)
5m (Ev2)	4-Ph, 5-(Butylthio)	Pyridin-4-yl	147–149	~350 (estimated)
Compound 10a–e (Ev8)	4-Ph, 5-(5-Bromobenzofuran)	N-Phenylacetamide	Not reported	~530 (estimated)

Key Observations :

• Electron-Withdrawing vs.
• Melting Points : Compounds with nitro (Ev1, 274–275°C) or bromo (Ev8) groups exhibit higher melting points due to stronger intermolecular interactions, while alkylated derivatives (Ev2, 147–149°C) show lower values .

Key Observations :

• Hydrazone Substituents: The 4-pyridinylmethylene group in the target compound may enhance selectivity for kinase targets due to pyridine’s hydrogen-bonding capacity, similar to the 4-dimethylaminobenzylidene group in Ev7’s compound 10 .
• Triazole Core Modifications: Derivatives with 5-(2-(phenylamino)ethyl) substituents (Ev7) show antimetastatic activity, suggesting that bulky substituents improve interaction with cellular targets .
• Chlorophenyl vs.

Yield Comparison :

• Ev1 analogs: 69–75% yield after HPLC purification .
• Ev2 analogs: 79–88% yield via conventional alkylation .